6-[3-(benzylsulfanyl)-1H-1,2,4-triazol-1-yl]-N,N'-di(propan-2-yl)-1,3,5-triazine-2,4-diamine

• Molecular Formula: C18H24N8S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 6-(3-benzylsulfanyl-1,2,4-triazol-1-yl)-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C18H24N8S/c1-12(2)20-15-22-16(21-13(3)4)24-17(23-15)26-11-19-18(25-26)27-10-14-8-6-5-7-9-14/h5-9,11-13H,10H2,1-4H3,(H2,20,21,22,23,24)
• InChI Key: SQYADTMAFBHVHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC(=N1)N2C=NC(=N2)SCC3=CC=CC=C3)NC(C)C

Description

6-[3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-1-YL]-N2,N4-BIS(PROPAN-2-YL)-1,3,5-TRIAZINE-2,4-DIAMINE is a complex organic compound that features a triazole ring and a triazine ring. These structures are known for their diverse biological activities and applications in medicinal chemistry. The compound’s unique structure allows it to interact with various biological targets, making it a subject of interest in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-1-YL]-N2,N4-BIS(PROPAN-2-YL)-1,3,5-TRIAZINE-2,4-DIAMINE typically involves multiple steps. One common approach is the formation of the triazole ring through a cyclization reaction involving a hydrazine derivative and a suitable aldehyde or ketone. The triazine ring can be synthesized via a nucleophilic substitution reaction involving cyanuric chloride and an appropriate amine .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling the temperature, pH, and solvent system used in the reactions. The use of catalysts and continuous flow reactors can also enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

6-[3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-1-YL]-N2,N4-BIS(PROPAN-2-YL)-1,3,5-TRIAZINE-2,4-DIAMINE can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the benzylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to yield dihydrotriazole derivatives.

Substitution: The triazine ring can undergo nucleophilic substitution reactions, where the isopropyl groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the benzylsulfanyl group can yield benzylsulfoxide or benzylsulfone derivatives .

Scientific Research Applications

6-[3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-1-YL]-N2,N4-BIS(PROPAN-2-YL)-1,3,5-TRIAZINE-2,4-DIAMINE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s ability to interact with biological targets makes it useful in studying enzyme inhibition and receptor binding.

Industry: The compound can be used in the development of new materials with specific properties, such as corrosion inhibitors or photostabilizers

Mechanism of Action

The mechanism of action of 6-[3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-1-YL]-N2,N4-BIS(PROPAN-2-YL)-1,3,5-TRIAZINE-2,4-DIAMINE involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds with enzymes or receptors, inhibiting their activity. The benzylsulfanyl group can interact with thiol groups in proteins, affecting their function. The triazine ring can also participate in various binding interactions, contributing to the compound’s overall biological activity .

Comparison with Similar Compounds

Similar Compounds

3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOLE: Shares the triazole ring and benzylsulfanyl group but lacks the triazine ring.

1,2,4-TRIAZOLE DERIVATIVES: These compounds have similar triazole rings but different substituents, affecting their biological activity.

TRIAZINE DERIVATIVES: Compounds with triazine rings but different substituents, used in various industrial applications

Uniqueness

6-[3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-1-YL]-N2,N4-BIS(PROPAN-2-YL)-1,3,5-TRIAZINE-2,4-DIAMINE is unique due to its combination of triazole and triazine rings, along with the benzylsulfanyl group. This unique structure allows it to interact with a wide range of biological targets, making it a versatile compound in scientific research .